Cas no 71222-21-4 (Benzeneacetaldehyde,4-hydroxy-3-nitro-a-oxo-)

• Product Name: Benzeneacetaldehyde,4-hydroxy-3-nitro-a-oxo-
• CAS No: 71222-21-4
• MF: C₈H₅NO₅
• MW: 195.129002332687
• CID: 572164
• PubChem ID: 130550
• Update Time: 2025-04-19

Benzeneacetaldehyde,4-hydroxy-3-nitro-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-hydroxy-3-nitro-a-oxo-
• 2-(4-hydroxy-3-nitrophenyl)-2-oxoacetaldehyde
• 4-hydroxy-3-nitrophenylglyoxal
• (4-Hydroxy-3-nitrophenyl)(oxo)acetaldehyde
• benzeneacetaldehyde, 4-hydroxy-3-nitro-alpha-oxo-
• DTXSID10221406
• 4-Hydroxy-3-npg
• 71222-21-4

• Inchi： 1S/C8H5NO5/c10-4-8(12)5-1-2-7(11)6(3-5)9(13)14/h1-4,11H
• InChI Key： SWDLPMUNWZCZIW-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C=O)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.01675
• Monoisotopic Mass: 195.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.517
• Boiling Point: 335.3°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.615
• PSA: 97.51